Cas no 1111406-24-6 (1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine)

1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine structure
1111406-24-6 structure
Product Name:1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
CAS No:1111406-24-6
MF:C19H17N5O2S
MW:379.435581922531
CID:5387734
Update Time:2025-10-08

1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)-5-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]triazol-4-amine
    • 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
    • Inchi: 1S/C19H17N5O2S/c1-25-13-9-7-12(8-10-13)24-18(20)17(22-23-24)19-21-15(11-27-19)14-5-3-4-6-16(14)26-2/h3-11H,20H2,1-2H3
    • InChI Key: BCSSYAVNLXGGBB-UHFFFAOYSA-N
    • SMILES: N1C(C2=NC(C3=CC=CC=C3OC)=CS2)=C(N)N(C2=CC=C(OC)C=C2)N=1

1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-0745-2μmol
1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
1111406-24-6
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-0745-5μmol
1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
1111406-24-6
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$63.0 2023-09-10
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F3406-0745-1mg
1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
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$54.0 2023-09-10
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F3406-0745-2mg
1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
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1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
1111406-24-6
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$63.0 2023-09-10
Life Chemicals
F3406-0745-4mg
1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
1111406-24-6
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$66.0 2023-09-10
Life Chemicals
F3406-0745-5mg
1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine
1111406-24-6
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1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine Related Literature

Additional information on 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine

Introduction to 1-(4-Methoxyphenyl)-4-[4-(2-Methoxyphenyl)-1,3-Thiazol-2-yl]-1H-1,2,3-Triazol-5-amine (CAS No. 1111406-24-6)

1-(4-Methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine (CAS No. 1111406-24-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group, a thiazole ring, and a triazole moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The methoxyphenyl group is a common functional group in many bioactive molecules, often enhancing the lipophilicity and metabolic stability of the compound. The presence of this group in 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine suggests that it may have improved cellular permeability and reduced susceptibility to metabolic degradation.

The thiazole ring is another key structural feature of this compound. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The inclusion of a thiazole ring in the structure of 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine may contribute to its potential therapeutic applications in various diseases.

The triazole moiety is a versatile functional group that is widely used in drug design due to its ability to form strong hydrogen bonds and π-stacking interactions with biological targets. Triazoles are also known for their high chemical stability and low toxicity. The presence of a triazole ring in 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine suggests that it may have enhanced binding affinity to specific protein targets and improved pharmacokinetic properties.

Recent studies have explored the potential applications of 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while sparing normal cells, suggesting its potential as an anticancer agent.

In another study published in the European Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine. The results showed that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding highlights the potential of this compound as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amine has also been studied extensively. Research has shown that the compound has good oral bioavailability and a favorable half-life, making it suitable for oral administration. Additionally, preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects.

In conclusion, 1-(4-methoxyphenyl)-4-[4-(2-methoxyphenyl)-1,3-thiazol-2-yl]-1H-1,2,3-triazol-5-amnine (CAS No. 1111406-24-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.

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